Cas no 2171220-94-1 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid)

• Product Name: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid
• CAS No: 2171220-94-1
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5950669
• PubChem ID: 165561000
• Update Time: 2025-10-29

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid
• (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]propanoic acid
• 2171220-94-1
• EN300-1503109

• Inchi： 1S/C24H28N2O5/c1-4-9-21(22(27)26(3)15(2)23(28)29)25-24(30)31-14-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h5-8,10-13,15,20-21H,4,9,14H2,1-3H3,(H,25,30)(H,28,29)/t15-,21+/m0/s1
• InChI Key： PUSIOZWFEBAAMU-YCRPNKLZSA-N
• SMILES： O(C(N[C@@H](C(N(C)[C@H](C(=O)O)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid

Comprehensive Guide to (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid (CAS No. 2171220-94-1)

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid (CAS No. 2171220-94-1) is a specialized peptide derivative widely used in pharmaceutical research and bioconjugation chemistry. This compound belongs to the class of Fmoc-protected amino acids, which are critical intermediates in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for high-purity Fmoc-amino acids to ensure efficient peptide chain elongation and minimal side reactions.

The chemical structure of this compound features an Fmoc-protecting group, which is essential for temporary amine protection during peptide synthesis. The presence of the N-methylpentanamido moiety enhances its solubility in organic solvents, making it suitable for automated peptide synthesizers. Given the rising demand for custom peptide synthesis in drug discovery, this compound has gained significant attention in biopharmaceutical applications.

One of the key advantages of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid is its compatibility with green chemistry principles. As sustainability becomes a major focus in pharmaceutical manufacturing, researchers are increasingly interested in eco-friendly peptide synthesis methods. This compound can be used in microwave-assisted peptide synthesis, reducing reaction times and energy consumption.

In addition to its role in peptide synthesis, this compound is also valuable in proteomics research. Scientists frequently inquire about Fmoc-amino acid derivatives for post-translational modification studies and protein labeling. The N-methyl group in its structure provides steric hindrance, which can influence peptide folding and bioactivity—a hot topic in structure-activity relationship (SAR) studies.

The global market for peptide-based therapeutics is expanding rapidly, driven by advancements in targeted drug delivery and personalized medicine. As a result, CAS No. 2171220-94-1 is increasingly sought after by contract research organizations (CROs) and academic laboratories. Common search queries include "Fmoc-protected amino acid suppliers" and "applications of N-methylated peptides in drug development", reflecting its relevance in modern biomedical research.

Quality control is a critical aspect when working with (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid. Researchers often look for HPLC purity data and mass spectrometry confirmation to ensure batch consistency. The compound’s stability under standard peptide synthesis conditions makes it a reliable choice for high-throughput screening and combinatorial chemistry.

In summary, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid (CAS No. 2171220-94-1) is a versatile building block in peptide science, with applications spanning drug discovery, biomaterials, and chemical biology. Its unique structural features align with current trends in precision medicine and sustainable chemistry, making it a compound of enduring interest in the scientific community.